Cas no 2839144-47-5 (5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride)

• Product Name: 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride
• CAS No: 2839144-47-5
• MF: C₇H₉Cl₂NO₂S
• MW: 242.122858762741
• CID: 5864970
• PubChem ID: 165887634
• Update Time: 2025-05-24

5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39669470
• 2839144-47-5
• 5-(chloromethyl)-2-methanesulfonylpyridine hydrochloride
• 5-(chloromethyl)-2-methylsulfonylpyridine;hydrochloride
• 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride

• Inchi： 1S/C7H8ClNO2S.ClH/c1-12(10,11)7-3-2-6(4-8)5-9-7;/h2-3,5H,4H2,1H3;1H
• InChI Key： URPZUXHFRUAIBJ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C=C1)S(C)(=O)=O.Cl

Computed Properties

• Exact Mass: 240.9731051g/mol
• Monoisotopic Mass: 240.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Additional information on 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride

5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride: A Comprehensive Overview

5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride (CAS No. 2839144-47-5) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug development and advanced material synthesis. The molecule consists of a pyridine ring substituted with a chloromethyl group at the 5-position and a methanesulfonyl group at the 2-position, forming a hydrochloride salt. This combination of functional groups imparts distinctive chemical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the importance of 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride in medicinal chemistry, particularly in the design of bioactive molecules. The chloromethyl group serves as an electrophilic site, enabling nucleophilic substitutions that are crucial for synthesizing diverse derivatives. Meanwhile, the methanesulfonyl group introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. These properties make it an ideal precursor for constructing complex molecular architectures, such as those found in antiviral and anticancer agents.

One of the most promising applications of 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride lies in its role as an intermediate in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can be effectively utilized to construct fused pyridine systems, which are known for their biological activity. For instance, recent findings suggest that derivatives of this compound exhibit potent inhibitory effects against key enzymes involved in viral replication, making them potential candidates for antiviral therapies.

In addition to its medicinal applications, 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Studies have shown that derivatives of this compound can be incorporated into thin-film transistor devices, exhibiting favorable charge transport characteristics. This dual functionality underscores the versatility of this compound across multiple disciplines.

The synthesis of 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the introduction of the chloromethyl group via nucleophilic substitution and the subsequent sulfonation to install the methanesulfonyl group. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, enabling large-scale production while maintaining high purity standards.

From an environmental standpoint, researchers have been exploring sustainable methods for synthesizing 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride. Green chemistry approaches, such as using biodegradable solvents and reducing waste generation, are being integrated into its production processes. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, 5-(Chloromethyl)-2-methanesulfonylpyridine hydrochloride (CAS No. 2839144-47-5) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. With ongoing research uncovering new potentials in drug development and materials science, this compound continues to be a focal point for scientific innovation.